Cas no 193066-59-0 (3H-Thieno[2,3-d]imidazole-5-carboxylic acid)
193066-59-0 structure
Product Name:3H-Thieno[2,3-d]imidazole-5-carboxylic acid
CAS No:193066-59-0
MF:C6H4N2O2S
MW:168.173159599304
CID:116299
PubChem ID:15321289
Update Time:2025-04-18
3H-Thieno[2,3-d]imidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3H-Thieno[2,3-d]imidazole-5-carboxylic acid
- 1H-thieno[2,3-d]imidazole-5-carboxylic acid
- 1H-Thieno[2,3-d]imidazole-5-carboxylic acid (9CI)
- SCHEMBL9848734
- 193066-59-0
- CS-0499245
- DTXSID80571420
-
- Inchi: 1S/C6H4N2O2S/c9-6(10)4-1-3-5(11-4)8-2-7-3/h1-2H,(H,7,8)(H,9,10)
- InChI Key: YTUOQQNIHYWEIA-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2=C1N=CN2
Computed Properties
- Exact Mass: 167.99942
- Monoisotopic Mass: 167.99934855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 94.2Ų
Experimental Properties
- PSA: 65.98
3H-Thieno[2,3-d]imidazole-5-carboxylic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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